Cas no 123464-39-1 (ethyl 5-(nitromethyl)octanoate)

• Product Name: ethyl 5-(nitromethyl)octanoate
• CAS No: 123464-39-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 2618508
• PubChem ID: 14470773
• Update Time: 2025-04-21

ethyl 5-(nitromethyl)octanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(nitromethyl)octanoate
• 123464-39-1
• DTXSID60560690

• Inchi： 1S/C11H21NO4/c1-3-6-10(9-12(14)15)7-5-8-11(13)16-4-2/h10H,3-9H2,1-2H3
• InChI Key： IPHMQLWJHLQCME-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C[N+](=O)[O-])CCC)=O

Computed Properties

• Exact Mass: 231.14705815Da
• Monoisotopic Mass: 231.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų